Cas no 1780791-25-4 (2-(2,3-difluorophenyl)-2-methylpropan-1-ol)

• Product Name: 2-(2,3-difluorophenyl)-2-methylpropan-1-ol
• CAS No: 1780791-25-4
• MF: C₁₀H₁₂F₂O
• MW: 186.198490142822
• CID: 5895219
• PubChem ID: 105425229
• Update Time: 2025-08-05

2-(2,3-difluorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-difluorophenyl)-2-methylpropan-1-ol
• EN300-1852531
• 1780791-25-4

• Inchi： 1S/C10H12F2O/c1-10(2,6-13)7-4-3-5-8(11)9(7)12/h3-5,13H,6H2,1-2H3
• InChI Key： FOGTYYYNRXNTBP-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(C)(C)CO)F

Computed Properties

• Exact Mass: 186.08562133g/mol
• Monoisotopic Mass: 186.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2,3-difluorophenyl)-2-methylpropan-1-ol

2-(2,3-Difluorophenyl)-2-methylpropan-1-ol: A Comprehensive Overview

2-(2,3-Difluorophenyl)-2-methylpropan-1-ol, also known by its CAS number 1780791-25-4, is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a fluorinated aromatic ring and a hydroxyl group, making it a valuable substrate for various chemical reactions and applications. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its potential in drug discovery and material science.

The synthesis of 2-(2,3-difluorophenyl)-2-methylpropan-1-ol involves a series of carefully designed reactions that ensure high yield and purity. Researchers have explored various routes, including nucleophilic aromatic substitution and organocatalytic processes, to optimize the production of this compound. Notably, the use of transition metal catalysts has significantly improved the efficiency of these reactions, making it more accessible for large-scale production. The compound's stability under diverse reaction conditions also makes it an ideal candidate for exploring novel chemical transformations.

In terms of physical properties, 1780791-25-4 exhibits a melting point of approximately -40°C and a boiling point around 180°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in various laboratory settings. The compound's ability to form hydrogen bonds due to the hydroxyl group contributes to its moderate polarity, which is advantageous in many chemical applications.

The biological activity of 2-(2,3-difluorophenyl)-2-methylpropan-1-ol has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a lead compound in the development of new pharmaceutical agents. For instance, research published in 2023 highlighted its inhibitory effects on certain enzyme activities, suggesting its role in modulating cellular pathways associated with neurodegenerative diseases. Furthermore, its fluorinated aromatic ring enhances its pharmacokinetic properties, making it a promising candidate for drug delivery systems.

In the realm of materials science, this compound has found applications as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under controlled conditions has led to the development of materials with enhanced mechanical and thermal stability. Recent breakthroughs in 3D printing technologies have also leveraged this compound to create high-performance materials for aerospace and automotive industries.

The environmental impact of 1780791-25-4 is another area of active research. Studies have shown that it exhibits low toxicity towards aquatic organisms, making it an eco-friendly choice for industrial applications. Additionally, its biodegradability under aerobic conditions ensures minimal environmental persistence, aligning with global sustainability goals.

In conclusion, 2-(2,3-difluorophenyl)-2-methylpropan-1-ol, with its CAS number 1780791-25-4, stands as a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations within chemistry and related fields.